![molecular formula C12H13BrO3 B182021 4-(3-bromophenyl)oxane-4-carboxylic Acid CAS No. 179420-77-0](/img/structure/B182021.png)
4-(3-bromophenyl)oxane-4-carboxylic Acid
Overview
Description
4-(3-bromophenyl)oxane-4-carboxylic acid is a biochemical compound used for proteomics research . It has a molecular formula of C12H13BrO3 and a molecular weight of 285.13 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H13BrO3/c13-10-3-1-2-9(8-10)12(11(14)15)4-6-16-7-5-12/h1-3,8H,4-7H2,(H,14,15) . This indicates that the compound contains a bromophenyl group attached to an oxane ring, which also carries a carboxylic acid group .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Other physical and chemical properties like melting point, boiling point, and density were not found in the retrieved data.Scientific Research Applications
Synthesis and Chemical Properties
- A practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of flurbiprofen, was developed to overcome limitations associated with cost and safety, indicating the importance of efficient synthesis methods in the development of chemical compounds for various applications (Qiu et al., 2009).
Functional Applications of Carboxylic Acids
- Phosphonic acids, characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom, have been used for their bioactive properties, illustrating the diverse functional applications of carboxylic acid derivatives in fields ranging from medicine to materials science (Sevrain et al., 2017).
- Carboxylic acids have been studied for their inhibitory effects on microbes, highlighting the significance of these compounds in preserving food and preventing spoilage, as well as their potential therapeutic applications (Jarboe et al., 2013).
Environmental and Biotechnological Impacts
- The aerobic cleavage of alkenes and alkynes into carbonyl and carboxyl compounds using various catalysts has been reviewed, demonstrating the environmental relevance of carboxylic acids in the transformation and degradation of organic pollutants (Urgoitia et al., 2017).
- The role of carboxylic acids in atmospheric aerosols, including their sources, formation pathways, and effects on air quality and climate, underscores the environmental importance of these compounds (Kawamura & Bikkina, 2016).
Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements involve recommendations for handling and storage, first aid measures, and disposal .
Future Directions
properties
IUPAC Name |
4-(3-bromophenyl)oxane-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrO3/c13-10-3-1-2-9(8-10)12(11(14)15)4-6-16-7-5-12/h1-3,8H,4-7H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQHCLIPWQURSGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC(=CC=C2)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50460291 | |
Record name | 4-(3-bromophenyl)oxane-4-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50460291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
179420-77-0 | |
Record name | 4-(3-bromophenyl)oxane-4-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50460291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
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